Cas no 17257-71-5 ((2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid)

• Product Name: (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid
• CAS No: 17257-71-5
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD00064200
• CID: 50701
• PubChem ID: 24859111
• Update Time: 2025-08-03

(2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic acid
• (S)-(-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
• minus-A-methoxy-A-trifluoro-methyl*phenylacetic A
• (-)-Moshers acid~(-)-MTPA
• (-)MTPA
• (-)-Moshers acid
• (S)-(-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic Acid [Optical Resolving]
• (S)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid
• (S)-(-)-alpha-Methoxy-alpha-trifluoromethyl-phenylacetic acid
• (S)-(-)-α-Methoxy-α-trifluoromethylphenylacetic acid
• (S)-(?)-α-Methoxy-α-(trifluoromethyl)phenylacetic acid
• (S)-Moshers acid
• (-)-Mosher's Acid
• (-)-Mtpa
• (+)-(S)-MTPA chloride
• (+)-Mtpa
• (R)-(+)-Mosher's acid
• (S)-(-)-methoxy(trifluoromethyl)phenyl-acetic acid
• (S)-Mosher's acid chloride
• S-(-)-2-phenyl-2-methoxy-2-(trifluoromethyl)acetic acid
• SureCN246914
• Mosher's Acid
• (S)-(-)-MPTA
• MOSHERS ACID
• (S)-(-)-Mosheracid
• (S)-(-)-MOSHER'S ACID
• (-)-MTPA, Moshers acid
• (S)-(-)-MTPA,(S)-(-)-Mosher'sacid
• (-)-A-METHOXY-A-TRIFLUOROMETHYLPHENYLACETIC ACID
• 172HCJ1IQV
• (S)-(-)-MTPA
• (2S)-3,3,3-trifluoro-2-methoxy-2-phenylpropanoic acid
• (S)-3,3,3-Trifluoro-2-methoxy-2-phenyl-propionic acid
• (-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid
• (-)-A-Methoxy-A-(trifluoromethyl)phenylacetic acid
• MTPA
• (S)-Moshers aci
• (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid
• (s)-(-)-alpha-methoxy-alpha-(trifluoromethyl)-phenylacetic acid
• SB34237
• SCHEMBL246914
• J-010831
• (R)-(+)- alpha -Methoxy- alpha -trifluoromethylphenylacetic acid
• AKOS005254536
• (s)-(-)-a-methoxy-a-(trifluoromethyl)phenylacetic acid
• alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, (-)-
• (S)-(-)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid
• STR04436
• (S)-(-)-alpha-methoxy-alpha-(trifluoromethyl) phenylacetic acid
• (-)-(S)-MTPA
• .ALPHA.-METHOXY-.ALPHA.-TRIFLUOROMETHYLPHENYLACETIC ACID, (-)-
• Q27251856
• MFCD00064200
• UNII-172HCJ1IQV
• (S)-(-)- alpha -Methoxy- alpha -(trifluoromethyl)phenylacetic acid
• (-)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid
• (2S)-(-)-2-Methoxy-2-phenyl-3,3,3-trifluoropropanoic acid
• (S)-(-)-MOSHER ACID
• EINECS 241-292-1
• CS-W014166
• (S)-(-)-alpha-Methoxy-alpha-trifluoromethylphenylacetic acid, for chiral derivatization, >=99.0%
• (S)-(-)-3,3,3-TRIFLUORO-2-PHENYL-2-METHOXYPROPANOIC ACID
• AKOS015888435
• M0832
• Benzeneacetic acid, a-methoxy-a-(trifluoromethyl)-, (aS)-
• Benzeneacetic acid, .alpha.-methoxy-.alpha.-(trifluoromethyl)-, (.alpha.S)-
• DTXSID80897011
• (S)-(-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetic acid, >=99%
• (s)-mtpa
• PS-6677
• (S)-(-)-.BETA.,.BETA.,.BETA.-TRIFLUORO-.ALPHA.-METHOXYHYDRATROPIC ACID
• T71917
• MOSHER'S REAGENT (S)-(-)-FORM [MI]
• 17257-71-5
• (+)-MTPA' Mosher's acid
• (-)-.ALPHA.-METHOXY-.ALPHA.-(TRIFLUOROMETHYL)PHENYLACETIC ACID
• A811432
• DB-043908
• (S)-(-)-ss,ss,ss-Trifluoro-a-methoxyhydratropic Acid; (S)-2-Methoxy-2-phenyl-2-(trifluoromethyl)ethanoic Acid; (S)-2-Methoxy-2-trifluoromethylphenyl Acetic Acid;
• (2S)-3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic Acid;
• (S)-Methoxy(trifluoromethyl)phenylacetic Acid;
• (s)-(-)-a-methoxy-a-trifluoromethylphenylacetic acid
• (S)-(-)-3,3,3-Trifluoro-2-phenyl-2-methoxypropanoic Acid; (S)-(-)-Mosher Acid;

• MDL： MFCD00064200
• Inchi： 1S/C10H9F3O3/c1-16-9(8(14)15,10(11,12)13)7-5-3-2-4-6-7/h2-6H,1H3,(H,14,15)/t9-/m0/s1
• InChI Key： JJYKJUXBWFATTE-VIFPVBQESA-N
• SMILES： FC([C@@](C(=O)O)(C1C=CC=CC=1)OC)(F)F
• BRN： 3591561

Computed Properties

• Exact Mass: 233.04254
• Monoisotopic Mass: 234.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: liquid
• Density: 1.303 g/mL at 25 °C(lit.)
• Melting Point: 46-49 °C (lit.)
• Boiling Point: 95-97 °C/0.05 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.474(lit.)
• Solubility: Readily soluble in hexane, ether, THF, CH2Cl2, benzene.
• PSA: 49.36
• LogP: 2.17520
• Solubility: Uncertain
• Merck: 14,6280
• Specific Rotation: D24 -71.8± 0.6° (c = 3.28 in CH3OH)
• Sensitiveness: Hygroscopic
• Optical Activity: [α]18/D −72°, c = 1.6 in methanol

(2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：IRRITANT, HYGROSCOPIC, KEEP COLD
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid

Professional Introduction to (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic Acid (CAS No. 17257-71-5)

(2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid, with the CAS number 17257-71-5, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical studies. The presence of a trifluoromethyl group, a methoxy group, and a phenyl ring contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for various synthetic and analytical applications.

The structural configuration of (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid is characterized by its chiral center at the C2 position, which imparts stereoselectivity to its chemical reactions. This feature is particularly important in pharmaceutical research, where the stereochemistry of a compound can significantly influence its biological activity and efficacy. The trifluoromethyl group enhances the metabolic stability of the molecule, while the methoxy and phenyl groups contribute to its solubility and interaction with biological targets.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced bioavailability and metabolic stability. The trifluoromethyl group is known to improve the binding affinity of drug candidates to their target receptors, making it a highly sought-after moiety in medicinal chemistry. (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid exemplifies this trend, as it combines the benefits of fluorination with a chiral center to potentially develop novel therapeutic agents.

Current research in the field of fluorinated carboxylic acids has revealed promising applications in the synthesis of protease inhibitors and kinase inhibitors. These types of inhibitors are crucial in treating various diseases, including cancer and inflammatory disorders. The unique structural features of (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid make it a suitable precursor for designing such inhibitors. For instance, its trifluoromethyl group can enhance the binding affinity to enzyme active sites, while its chiral center can be tailored to achieve high selectivity.

Additionally, the methoxy and phenyl groups in (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid provide opportunities for further functionalization. These groups can be modified through various chemical reactions to introduce additional pharmacophores or improve pharmacokinetic properties. This flexibility makes it a versatile building block for drug discovery campaigns.

In terms of synthetic methodologies, (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid can be synthesized through multiple routes depending on the desired purity and scale of production. One common approach involves the reduction of a corresponding nitrile followed by enantioselective reduction using chiral catalysts. Another method involves the asymmetric hydrogenation of a ketone intermediate derived from readily available starting materials.

The synthesis of chiral compounds like (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid often requires careful optimization to achieve high enantiomeric excess (ee). Recent advancements in asymmetric catalysis have provided more efficient and sustainable methods for producing enantiomerically pure compounds. These advancements are crucial for pharmaceutical applications where the presence of impurities can significantly affect the safety and efficacy of drug candidates.

Analytical techniques play a vital role in characterizing and purifying (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid. High-performance liquid chromatography (HPLC) is commonly used for purification due to its ability to separate enantiomers based on their interaction with a chiral stationary phase. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and purity of the compound. Mass spectrometry (MS) is also employed for confirming the molecular weight and identifying any impurities.

The potential applications of (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid extend beyond drug development. It serves as an important intermediate in organic synthesis for creating complex molecules with diverse functionalities. Its unique structural features make it a valuable tool for researchers exploring new synthetic pathways and methodologies.

In conclusion, (2S)-3,3,3-trifluoro-2-methoxy-2-phenyl-propanoic acid (CAS No. 17257-71-5) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its structural features contribute to its reactivity and biological activity, making it a promising candidate for developing new therapeutic agents. The ongoing research in fluorinated compounds continues to highlight its importance as a key intermediate in drug discovery and organic synthesis.